methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[(E)-3-(4-methylphenyl)prop-2-enoyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C16H15NO3S/c1-11-3-5-12(6-4-11)7-8-14(18)17-13-9-10-21-15(13)16(19)20-2/h3-10H,1-2H3,(H,17,18)/b8-7+
• InChI Key: LPLVABOOPVCPCX-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)NC2=C(SC=C2)C(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

Methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate, also known as MTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTA belongs to the class of thiophene-containing compounds, which have been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.

Mechanism of Action

The mechanism of action of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate is not fully understood. However, studies have suggested that methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate induces apoptosis in cancer cells by activating the caspase cascade. methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has also been found to inhibit the NF-κB pathway, which plays a crucial role in the regulation of inflammation. Furthermore, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been shown to inhibit viral replication by interfering with viral entry, replication, and assembly.
Biochemical and Physiological Effects
methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to induce G1 cell cycle arrest in cancer cells, leading to apoptosis. methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been shown to reduce viral load in infected cells and inhibit viral replication.

Advantages and Limitations for Lab Experiments

Methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has also been found to exhibit low toxicity, making it suitable for in vitro and in vivo studies. However, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has some limitations, including its poor solubility in water, which can affect its bioavailability and efficacy. Additionally, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has not been extensively studied in clinical trials, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate research. One area of interest is the development of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate-based drugs for the treatment of cancer, inflammation, and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate and its potential side effects. Furthermore, the development of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate analogs with improved solubility and efficacy is another area of interest. Overall, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has shown great potential for therapeutic applications, and further research is needed to fully understand its biological activities and clinical potential.
Conclusion
methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate is simple and efficient, making it suitable for large-scale production. methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral effects, making it a potential candidate for drug development. However, further studies are needed to fully understand the mechanism of action of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate and its potential clinical applications.

Synthesis Methods

Methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-aminocoumarin and 4-methylphenylacrylic acid in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with methyl thioglycolate to yield methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate. The synthesis of methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been optimized to obtain high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

Methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, methyl 3-{[3-(4-methylphenyl)acryloyl]amino}-2-thiophenecarboxylate has been found to have anti-viral activity against several viruses, including HIV and hepatitis C virus.